Cas no 2228387-08-2 (tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate
• CAS No: 2228387-08-2
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 5760912
• PubChem ID: 165833634
• Update Time: 2025-06-15

tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(3-aminopropoxy)-2-chlorophenyl]carbamate
• EN300-1871526
• 2228387-08-2
• tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(18)17-12-9-10(5-6-11(12)15)19-8-4-7-16/h5-6,9H,4,7-8,16H2,1-3H3,(H,17,18)
• InChI Key： JSWXTGSAZHMRRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NC(=O)OC(C)(C)C)OCCCN

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate (CAS No. 2228387-08-2)

tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate (CAS No. 2228387-08-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and chlorophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a tert-butyl group and an aminopropoxy side chain, makes it particularly valuable for designing drugs targeting neurological and inflammatory pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its potential in covalent inhibitor development, a hot topic in drug discovery due to its applications in oncology and autoimmune diseases. The compound’s CAS No. 2228387-08-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the standout features of this compound is its structural modularity, which allows for facile derivatization. This property aligns with the growing trend of fragment-based drug design, where small molecules like tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate are used as building blocks. Its chlorophenyl moiety is particularly noteworthy, as it enhances binding affinity to target proteins, a key consideration in kinase inhibitor development.

The synthesis of tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate involves multi-step organic reactions, including Boc protection and nucleophilic substitution. These processes are optimized for yield and scalability, addressing the pharmaceutical industry’s need for cost-effective production. Environmental concerns have also spurred interest in solvent-free or catalytic methods, making this compound a case study for sustainable chemistry.

Analytical characterization of CAS No. 2228387-08-2 typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with stringent regulatory standards. Its stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral bioavailability enhancement. These attributes make it a frequent subject in patent literature and drug delivery research.

Beyond pharmaceuticals, tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate finds niche applications in material science, such as polymer crosslinking agents. Its amino and carbamate functionalities enable covalent bonding with matrices, improving mechanical properties in biodegradable materials. This dual utility underscores its interdisciplinary appeal.

In summary, tert-butyl N-5-(3-aminopropoxy)-2-chlorophenylcarbamate (CAS No. 2228387-08-2) is a compound of immense scientific and industrial value. Its role in drug discovery, sustainable synthesis, and advanced materials positions it at the forefront of modern chemistry. As research continues to unravel its potential, this molecule remains a focal point for innovation across multiple domains.